Cas no 152044-53-6 (Epothilone A)

• Product Name: Epothilone A
• CAS No: 152044-53-6
• MF: C₂₆H₃₉NO₆S
• MW: 493.655966997147
• MDL: MFCD26960884
• CID: 191193
• PubChem ID: 24724476
• Update Time: 2025-04-19

Epothilone A Chemical and Physical Properties

Names and Identifiers

• 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-,(1S,3S,7S,10R,11S,12S,16R)-
• Epothilone A
• (1R,5S,6S,7R,10S,14S,16S)-6,10-dihydroxy-5,7,9,9-tetramethyl-14-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-13,17-dioxabicyclo[14.1.0]heptadecane-8,12-dione
• 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-...
• 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)
• epithilone A
• Epo A
• Epothilon A
• Epothilones
• (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• Epothile
• Epothilone-S
• Ixabepilone Impurity 5 (Epothilone A)
• 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetraMethyl-3- [(1E)-1-Methy
• (1S,3S,7S,10R,11S,12S,16R,E)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-(1-(2-methylthiazol-4-yl)prop-1-en-2-yl)-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
• 4,17-Dioxabicyclo14.1.0heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl-, (1S,3S,7S,10R,11S,12S,16R)-
• 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3- [(1E)-1-methyl-2-(2-methyl-4-thiazolyl)- ethenyl]-,(1R,3R,7R,10S,11R,12R,16S)-rel-
• Epothilone A (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione Epothilone A
• (-)-Epothilone A
• Epoa
• 51E07YBX96
• Epothilone-A
• Epothilone A [MI]
• s1297
• LMPK04000040
• NSC684362
• VC30555
• BCP9000654
• AC-22615
• (1R,5S,6S,7R,10S,14S,16S)-6,10-dihydroxy-5,7,9, 9-tetramethyl-14-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-13, 17-dioxabicyclo[14.1.0]heptadecane-8,12-dione
• CHEBI:94722
• E78311
• AKOS025401597
• CHEBI:31549
• BRD-K71823332-001-01-1
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• 152044-53-6
• HY-13503
• BRD-K71823332-001-03-7
• UNII-51E07YBX96
• (-)-Epothilone A, from Sorangium cellulosum, >95% (HPLC), solid
• (1S,7S,10R,11S,12S,16R)-7-Hydroxy-11-(S)-hydroxy-8,8,10,12-tetramethyl-3-[(E)-1-methyl-2-(2-methyl-thiazol-4-yl)-vinyl]-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
• EPOTHILONE A [WHO-DD]
• SCHEMBL4775
• NSC-684362
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• Q27104197
• CCG-269643
• 4,17-Dioxabicyclo(14.1.0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-methyl-2-(2-methyl-1,3-thiazol-4-yl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• CS-0007126
• EpothiloneA
• DTXSID10332288
• NCGC00346505-02
• HESCAJZNRMSMJG-KKQRBIROSA-N
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((E)-1-(2-methylthiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
• J-008878
• CHEMBL329993
• EX-A2056
• (1S,7S,10R,11S,12S,16R)-7-Hydroxy-11-(S)-hydroxy-8,8,10,12-tetramethyl-3-((E)-1-methyl-2-(2-methyl-thiazol-4-yl)-vinyl)-4,17-dioxa-bicyclo(14.1.0)heptadecane-5,9-dione
• DTXCID50283381
• 4,17-dioxabicyclo(14,1,0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione
• (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione

• MDL： MFCD26960884
• Inchi： 1S/C26H39NO6S/c1-14-8-7-9-19-21(32-19)11-20(15(2)10-18-13-34-17(4)27-18)33-23(29)12-22(28)26(5,6)25(31)16(3)24(14)30/h10,13-14,16,19-22,24,28,30H,7-9,11-12H2,1-6H3/b15-10+/t14-,16+,19+,20-,21-,22-,24-/m0/s1
• InChI Key： HESCAJZNRMSMJG-KKQRBIROSA-N
• SMILES： S1C(C)=NC(=C1)/C=C(\C)/[C@@H]1C[C@H]2[C@@H](CCC[C@H](C)[C@@H]([C@@H](C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O)O2

Computed Properties

• Exact Mass: 493.25000
• Monoisotopic Mass: 493.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 4

Experimental Properties

• Density: 1.143
• Melting Point: 95 ºC
• Boiling Point: 683.3°C at 760 mmHg
• Flash Point: 367.1°C
• Refractive Index: 1.531
• PSA: 137.49000
• LogP: 4.08740
• Specific Rotation: D21 -47.1° (c = 1.0 in methanol)

Epothilone A Security Information

• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Epothilones and analogues
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents